(2,3-Dihydrobenzo[b][1,4]dioxin-2-yl)(4-(6-(pyrrolidin-1-yl)pyrimidin-4-yl)piperazin-1-yl)methanone

• IUPAC Name: 2,3-dihydro-1,4-benzodioxin-3-yl-[4-(6-pyrrolidin-1-ylpyrimidin-4-yl)piperazin-1-yl]methanone
• InChI: InChI=1S/C21H25N5O3/c27-21(18-14-28-16-5-1-2-6-17(16)29-18)26-11-9-25(10-12-26)20-13-19(22-15-23-20)24-7-3-4-8-24/h1-2,5-6,13,15,18H,3-4,7-12,14H2
• InChI Key: ILNWEMJTVSVSSX-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(C1)C2=CC(=NC=N2)N3CCN(CC3)C(=O)C4COC5=CC=CC=C5O4
• Molecular Formula: C21H25N5O3
• Molecular Weight: 395.5 g/mol

Description

The compound “(2,3-Dihydrobenzo[b][1,4]dioxin-2-yl)(4-(6-(pyrrolidin-1-yl)pyrimidin-4-yl)piperazin-1-yl)methanone” is a piperazine derivative. It contains a 2,3-dihydrobenzo [1,4]dioxin moiety, which is a structural feature found in some biologically active molecules.

Molecular Structure Analysis

The molecular structure of this compound is complex due to the presence of multiple functional groups. The compound contains a 2,3-dihydrobenzo[b][1,4]dioxin moiety, a pyrimidin-4-yl group, and a piperazin-1-yl group.

Chemical Reactions Analysis

The chemical reactions involved in the synthesis of this compound include bromation, formation of 1,4-dioxane via pyrocatechol, and cleavage of the methyl group with LiOH. There is a suggestion that the step involving Baeyer-Villager oxidation could be avoided.

Scientific Research Applications

Organic Chemistry Synthesis

. .

Crystal Structure Analysis

. .

Palladium-Catalyzed Reactions

. .

Pain Relief Research

.

Anti-Inflammatory Properties

. .

Adrenergic Antagonist Research

. .

Future Directions

The future directions for the study of this compound could include further simplification of the synthesis process, detailed study of its mechanism of action, and exploration of its potential applications in various fields.

Mechanism of Action

Mode of Action

Based on its chemical structure, it is likely that it interacts with its targets through non-covalent interactions such as hydrogen bonding, pi-stacking, and van der waals forces .

Biochemical Pathways

Without knowledge of the compound’s primary targets, it is challenging to summarize the affected biochemical pathways. Compounds with similar structures have been shown to affect various pathways, including those involved in signal transduction, cell cycle regulation, and apoptosis .

Pharmacokinetics

The ADME (Absorption, Distribution, Metabolism, and Excretion) properties of this compound are currently unknown. Its bioavailability, half-life, and clearance rate would need to be determined through in vitro and in vivo studies .

Action Environment

Environmental factors such as pH, temperature, and the presence of other molecules can influence the action, efficacy, and stability of this compound. For example, extreme pH or temperature conditions could potentially denature the compound or its targets, reducing its efficacy .